Cas no 2648994-70-9 (2-(1-isocyanatoethyl)pyrimidine)

• Product Name: 2-(1-isocyanatoethyl)pyrimidine
• CAS No: 2648994-70-9
• MF: C₇H₇N₃O
• MW: 149.149980783463
• CID: 6078100
• PubChem ID: 165859678
• Update Time: 2025-06-15

2-(1-isocyanatoethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-(1-isocyanatoethyl)pyrimidine
• EN300-1766596
• 2648994-70-9

• Inchi： 1S/C7H7N3O/c1-6(10-5-11)7-8-3-2-4-9-7/h2-4,6H,1H3
• InChI Key： FFZWZGREKPJOKY-UHFFFAOYSA-N
• SMILES： O=C=NC(C)C1N=CC=CN=1

Computed Properties

• Exact Mass: 149.058911855g/mol
• Monoisotopic Mass: 149.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.2Ų

Additional information on 2-(1-isocyanatoethyl)pyrimidine

Comprehensive Overview of 2-(1-isocyanatoethyl)pyrimidine (CAS No. 2648994-70-9)

2-(1-isocyanatoethyl)pyrimidine (CAS No. 2648994-70-9) is a specialized pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound features a reactive isocyanate group attached to an ethyl linker, making it a versatile intermediate for synthesizing more complex molecules. Researchers are increasingly exploring its applications in drug discovery, particularly in the development of small-molecule inhibitors and bioconjugation techniques.

The growing interest in 2-(1-isocyanatoethyl)pyrimidine aligns with current trends in precision medicine and targeted therapy. As the demand for highly selective bioactive compounds rises, this molecule's ability to form stable covalent bonds with biological targets positions it as a valuable tool. Recent studies highlight its potential in designing kinase inhibitors, a hot topic in oncology research. Additionally, its pyrimidine core is structurally similar to nucleobases, enabling applications in proteomics and DNA-encoded library technologies.

From a synthetic chemistry perspective, CAS No. 2648994-70-9 offers distinct advantages. Its isocyanate functionality allows for efficient coupling reactions with amines and alcohols under mild conditions, a feature highly sought after in green chemistry initiatives. This aligns with the industry's shift toward sustainable synthesis methods, addressing common search queries like "eco-friendly heterocyclic compound synthesis." The compound's stability profile also makes it suitable for high-throughput screening platforms, another area of intense research interest.

Analytical characterization of 2-(1-isocyanatoethyl)pyrimidine reveals excellent compatibility with modern spectroscopic techniques. Nuclear magnetic resonance (NMR) studies confirm the expected 1H and 13C chemical shifts for the pyrimidine ring system, while mass spectrometry provides clear evidence of the intact isocyanate moiety. These properties answer frequently searched questions regarding "structural validation of functionalized pyrimidines." The compound's chromatographic behavior has been thoroughly documented, with optimal separation achieved using reverse-phase HPLC methods.

In material science applications, 2648994-70-9 demonstrates intriguing potential. Its ability to form polyurethane linkages through the isocyanate group has sparked interest in developing novel polymeric materials with tailored properties. This connects to trending searches about "smart materials for biomedical devices." The pyrimidine heterocycle contributes electron-deficient character to these polymers, enabling applications in organic electronics and conductive coatings.

Safety considerations for handling 2-(1-isocyanatoethyl)pyrimidine follow standard protocols for isocyanate-containing compounds. Proper personal protective equipment (PPE) and ventilation controls are essential, addressing common workplace safety queries. The compound's stability under inert atmosphere has been confirmed through rigorous testing, with recommended storage conditions at 2-8°C in amber vials to prevent moisture absorption and subsequent degradation.

The commercial availability of CAS No. 2648994-70-9 through specialized chemical suppliers has expanded in recent years, reflecting growing market demand. Current pricing trends and bulk purchase options are frequently searched topics among procurement specialists. Quality control certifications including HPLC purity ≥95% are typically available from reputable vendors, along with comprehensive analytical data sheets and structure-activity relationship (SAR) information for research applications.

Future research directions for 2-(1-isocyanatoethyl)pyrimidine may explore its utility in click chemistry applications or as a building block for metal-organic frameworks (MOFs). These areas represent cutting-edge intersections with nanotechnology and catalysis research, subjects generating substantial academic and industrial interest. The compound's modular design allows for straightforward structural modifications, enabling medicinal chemists to rapidly generate diverse structure-activity libraries for biological screening.